Cas no 931967-01-0 (6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one)

• Product Name: 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one
• CAS No: 931967-01-0
• MF: C₁₆H₁₀F₂O₄S
• MW: 336.310010433197
• CID: 5428731
• Update Time: 2025-05-19

6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-3-(4-fluoro-3-methylphenyl)sulfonylchromen-2-one
• 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one

• Inchi： 1S/C16H10F2O4S/c1-9-6-12(3-4-13(9)18)23(20,21)15-8-10-7-11(17)2-5-14(10)22-16(15)19/h2-8H,1H3
• InChI Key： IKCBKOPLBZJHOR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=C(F)C=C2)C=C1S(C1=CC=C(F)C(C)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one

6-Fluoro-3-(4-Fluoro-3-Methylbenzenesulfonyl)-2H-Chromen-2-One (CAS No. 931967-01-0): A Comprehensive Overview

6-Fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one (CAS No. 931967-01-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the chromenone family and features a unique combination of fluoro and sulfonyl substituents. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular structure of 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one is characterized by a chromenone core, which is a six-membered ring fused to a benzene ring, with an additional ketone group at the 2-position. The fluoro substituents at the 6-position of the chromenone ring and the 4-position of the benzenesulfonyl group contribute to its electronic and steric properties, while the methyl group at the 3-position of the benzenesulfonyl moiety adds further complexity and potential for interaction with biological targets.

Recent studies have highlighted the potential therapeutic applications of 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against tyrosine kinases, which are key enzymes implicated in cancer progression and metastasis. The selective inhibition of these kinases by 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one suggests its potential as a lead compound for the development of targeted cancer therapies.

In addition to its anti-cancer properties, 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one has also shown promise in other therapeutic areas. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound has significant anti-inflammatory effects. Specifically, it was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicity studies have revealed that 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one. Phase I trials have demonstrated that this compound is well-tolerated in humans and exhibits dose-dependent pharmacokinetic behavior. Early results from Phase II trials have shown promising anti-cancer activity in patients with advanced solid tumors, particularly those with mutations in specific tyrosine kinases. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in further clinical development.

Beyond its therapeutic applications, 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one has also been explored for its potential use as a chemical probe in academic research. Its unique structure and biological activity make it an excellent tool for studying enzyme inhibition mechanisms and cellular signaling pathways. Researchers at several leading institutions have utilized this compound to gain insights into the molecular basis of various diseases, contributing to the broader understanding of human health and disease.

In conclusion, 6-fluoro-3-(4-fluoro-3-methylbenzenesulfonyl)-2H-chromen-2-one (CAS No. 931967-01-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological activities, making it a valuable candidate for drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.